molecular formula C9H11N3O B8422237 7-Amino-1,2,4,5-tetrahydro-(2,4)-benzodiazepin-3-one

7-Amino-1,2,4,5-tetrahydro-(2,4)-benzodiazepin-3-one

Cat. No. B8422237
M. Wt: 177.20 g/mol
InChI Key: YSCMJSIGOXXBHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Amino-1,2,4,5-tetrahydro-(2,4)-benzodiazepin-3-one is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Amino-1,2,4,5-tetrahydro-(2,4)-benzodiazepin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Amino-1,2,4,5-tetrahydro-(2,4)-benzodiazepin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-Amino-1,2,4,5-tetrahydro-(2,4)-benzodiazepin-3-one

Molecular Formula

C9H11N3O

Molecular Weight

177.20 g/mol

IUPAC Name

7-amino-1,2,4,5-tetrahydro-2,4-benzodiazepin-3-one

InChI

InChI=1S/C9H11N3O/c10-8-2-1-6-4-11-9(13)12-5-7(6)3-8/h1-3H,4-5,10H2,(H2,11,12,13)

InChI Key

YSCMJSIGOXXBHR-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(CNC(=O)N1)C=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 7-nitro-1,2,4,5-tetrahydro-benzo(e)(1,3)diazepin-3-one (2.00 g, 9.65 mmol) was dissolved in methanol (60 mL) and the solution was carefully added to a Parr shaker vessel containing 10% Palladium/Carbon (200 mg) under nitrogen. The reaction was then shaken under 50 psi of hydrogen until uptake of hydrogen had ceased (˜3 hours). Catalyst was then removed via filtration through a Celite pad. The filter cake was rinsed with methanol (3×50 mL) and the filtrate was reduced en vacuo to afford 1.20 g of 7-amino-1,2,4,5-tetrahydro-(2,4)-benzodiazepin-3-one as a white solid. LC/MS (ESI)=178.32 (M+H). Rf: (10% MeOH/DCM)=0.31.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
200 mg
Type
catalyst
Reaction Step Three

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